Cas no 60598-58-5 (5-amino-2-[(phenylmethyl)amino]-4-Thiazolecarboxamide)

• Product Name: 5-amino-2-[(phenylmethyl)amino]-4-Thiazolecarboxamide
• CAS No: 60598-58-5
• MF: C₁₁H₁₂N₄OS
• MW: 248.304180145264
• CID: 2118745
• PubChem ID: 12339098
• Update Time: 2025-04-21

5-amino-2-[(phenylmethyl)amino]-4-Thiazolecarboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-[(phenylmethyl)amino]-4-Thiazolecarboxamide
• 60598-58-5
• DA-38052

• Inchi： 1S/C11H12N4OS/c12-9(16)8-10(13)17-11(15-8)14-6-7-4-2-1-3-5-7/h1-5H,6,13H2,(H2,12,16)(H,14,15)
• InChI Key： XWRRXHKUWIHERP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)N=C1NCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 248.07318219Da
• Monoisotopic Mass: 248.07318219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 122Ų